tert-Butyl (1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-4-yl)(methyl)carbamate

• IUPAC Name: tert-butyl N-[1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)piperidin-4-yl]-N-methylcarbamate
• InChI: InChI=1S/C20H28N2O5/c1-20(2,3)27-19(24)21(4)14-9-11-22(12-10-14)18(23)17-13-25-15-7-5-6-8-16(15)26-17/h5-8,14,17H,9-13H2,1-4H3
• InChI Key: PYPWKBBWYANPHZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)C1CCN(CC1)C(=O)C2COC3=CC=CC=C3O2
• Molecular Formula: C20H28N2O5
• Molecular Weight: 376.4 g/mol
• CAS No.: 1353966-75-2

Description

This compound, also known as tert-Butyl (1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-4-yl)(methyl)carbamate, has a molecular formula of C20H28N2O5 and an average mass of 376.447 Da. It is available for research use.

Molecular Structure Analysis

The molecular structure of this compound includes a piperidine ring attached to a carbamate group and a 2,3-dihydrobenzo[b][1,4]dioxine ring.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. Its SMILES string is O=C(OC©©C)N(C1CCNCC1)CC2=CC=C3OCCOC3=C2.

Scientific Research Applications

Synthesis and Intermediates

• This compound has been used as an intermediate in the synthesis of nociceptin antagonists. An efficient and practical asymmetric synthesis was developed for a related compound, providing a useful method for large-scale operation (Jona et al., 2009).
• It serves as an important intermediate for small molecule anticancer drugs. A synthetic method for a related compound, tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, has been established, highlighting its significance in the development of new anticancer therapies (Zhang et al., 2018).

Photophysicochemical Properties

• Derivatives of this compound have been synthesized for application as photosensitizers in photodynamic therapy (PDT). They demonstrate high singlet oxygen quantum yields, essential for effective PDT (Zeki et al., 2021).

Chemical Reactions

• It can be involved in reactions like radical acylation, demonstrating its utility in synthesizing new carbonyl-containing compounds. This highlights its role in the development of compounds with potential applications in various fields (Sun et al., 2022).

Crystallography and Molecular Structure

• The study of carbamate derivatives, including tert-butyl carbamates, has provided insights into the nature of molecular interactions and crystal packing, contributing to a deeper understanding of molecular structures (Das et al., 2016).

Safety and Hazards

This compound may cause skin and eye irritation. Precautionary measures include rinsing cautiously with water in case of contact with eyes.